Cas no 1361544-77-5 (3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile)

• Product Name: 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile
• CAS No: 1361544-77-5
• MF: C₁₂H₄Cl₄N₂
• MW: 317.985558509827
• CID: 4966542
• Update Time: 2025-08-03

3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H4Cl4N2/c13-7-1-2-8(14)12(16)11(7)6-3-9(15)10(4-17)18-5-6/h1-3,5H
• InChI Key： FMYAHSCWVZUPAP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(C#N)=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 317.909909 g/mol
• Monoisotopic Mass: 315.912859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 36.7
• Molecular Weight: 318.0

Additional information on 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile

3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile (CAS 1361544-77-5): A Versatile Chemical Intermediate for Modern Applications

3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile (CAS 1361544-77-5) is a specialized chlorinated picolinonitrile derivative that has garnered significant attention in recent years due to its unique structural properties and broad utility in chemical synthesis. This compound, often referred to as TCPP-nitrile in industrial contexts, serves as a crucial building block for advanced materials and functional molecules.

The molecular structure of 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile features a picolinonitrile core substituted with multiple chlorine atoms, creating an electron-deficient aromatic system that exhibits remarkable stability and reactivity. This combination makes it particularly valuable for cross-coupling reactions and as a precursor for heterocyclic compound synthesis – two areas currently experiencing rapid growth in pharmaceutical and materials science research.

Recent scientific literature highlights the growing importance of polychlorinated aromatic nitriles like 1361544-77-5 in developing novel agrochemicals and electronic materials. The compound's ability to participate in Pd-catalyzed coupling reactions has made it particularly attractive for creating complex molecular architectures, a topic frequently searched by synthetic chemists in academic and industrial settings.

From an applications perspective, 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile demonstrates several advantages: high thermal stability, excellent solubility in common organic solvents, and compatibility with diverse reaction conditions. These properties have led to its increasing adoption in the development of advanced functional materials, particularly those requiring precise control over electronic properties and molecular geometry.

The market for chlorinated picolinonitrile derivatives has shown steady growth, driven by demand from the pharmaceutical intermediates sector and material science applications. Industry reports indicate particular interest in CAS 1361544-77-5 as a precursor for OLED materials and organic semiconductors, aligning with current trends in sustainable electronics and energy-efficient display technologies.

Quality specifications for 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile typically require ≥98% purity, with strict control over residual solvents and byproducts. Analytical characterization commonly employs HPLC, GC-MS, and NMR spectroscopy techniques to ensure batch-to-batch consistency – a critical factor for researchers investigating structure-activity relationships in their target applications.

Environmental and handling considerations for 1361544-77-5 follow standard protocols for chlorinated aromatic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling, reflecting current best practices in laboratory safety that dominate occupational health discussions.

Future research directions for 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile appear promising, with particular interest in its potential as a ligand precursor for catalytic systems and as a component in metal-organic frameworks (MOFs). These applications align with the growing focus on green chemistry and sustainable synthesis methods that minimize waste and energy consumption.

For researchers and manufacturers working with CAS 1361544-77-5, current challenges include optimizing large-scale synthesis routes and developing more efficient purification methods. These practical considerations frequently appear in patent literature and process chemistry forums, indicating their relevance to industrial users of this specialty chemical.

In conclusion, 3-Chloro-5-(2,3,6-trichlorophenyl)picolinonitrile represents an important member of the halogenated heterocyclic compounds family, offering versatile reactivity and valuable physical properties. Its growing applications across multiple scientific disciplines ensure continued interest in this compound, making 1361544-77-5 a noteworthy subject for both academic investigation and industrial development in the coming years.